3-((2-chlorophenyl)(4-(4-fluorophenyl)piperazin-1-yl)methyl)-4-hydroxy-1-(2-methoxyethyl)-6-methylpyridin-2(1H)-one

• IUPAC Name: 3-[(2-chlorophenyl)-[4-(4-fluorophenyl)piperazin-1-yl]methyl]-4-hydroxy-1-(2-methoxyethyl)-6-methylpyridin-2-one
• InChI: InChI=1S/C26H29ClFN3O3/c1-18-17-23(32)24(26(33)31(18)15-16-34-2)25(21-5-3-4-6-22(21)27)30-13-11-29(12-14-30)20-9-7-19(28)8-10-20/h3-10,17,25,32H,11-16H2,1-2H3
• InChI Key: IAPCCWWXFCYDQR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=O)N1CCOC)C(C2=CC=CC=C2Cl)N3CCN(CC3)C4=CC=C(C=C4)F)O
• Molecular Formula: C26H29ClFN3O3
• Molecular Weight: 486.0 g/mol
• CAS No.: 897735-02-3

Description

3-((2-chlorophenyl)(4-(4-fluorophenyl)piperazin-1-yl)methyl)-4-hydroxy-1-(2-methoxyethyl)-6-methylpyridin-2(1H)-one is a useful research compound. Its molecular formula is C26H29ClFN3O3 and its molecular weight is 485.98. The purity is usually 95%.
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Scientific Research Applications

Structural Analysis and Synthesis

• Structural Characterization: The compound has been a subject of interest in structural analysis, with studies involving High-Resolution Mass Spectrometry (HRMS), Infrared (IR), and Nuclear Magnetic Resonance (NMR) experiments to ascertain its detailed structure (Wujec & Typek, 2023).
• Crystal Structure Analysis: Investigations into the crystal structure and Hirshfeld surface analysis of related compounds provide insights into their molecular interactions, aiding in understanding the compound's solid-state characteristics (Ullah & Stoeckli-Evans, 2021).

Biological Activities

• Cytotoxic/Anticancer and Enzyme Inhibitory Effects: Piperazine derivatives, closely related to the compound , have been synthesized and assessed for their cytotoxic/anticancer properties and inhibitory effects on certain enzymes, indicating their potential in therapeutic applications (Gul et al., 2019). Another study also evaluated similar compounds for their anticonvulsant and antimicrobial activities, further hinting at the versatile biological applications of these compounds (Aytemir, Çalış & Özalp, 2004).
• Inhibitory Activities on Carbonic Anhydrase Isoenzymes: Certain Mannich base derivatives have shown significant inhibitory effects on human carbonic anhydrase I and II isoenzymes, suggesting potential pharmaceutical applications in diseases where these enzymes are implicated (Tuğrak et al., 2019).

Chemical Synthesis and Optimization

• Synthesis of Analogous Compounds: The synthesis of similar piperazine derivatives, including optimization of technological parameters such as raw material ratios and reaction conditions, has been documented. These studies contribute to the broader understanding of synthesizing and optimizing compounds related to 3-((2-chlorophenyl)(4-(4-fluorophenyl)piperazin-1-yl)methyl)-4-hydroxy-1-(2-methoxyethyl)-6-methylpyridin-2(1H)-one (Wang Jin-peng, 2013).